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Abstract

Magnesium fumarate, the magnesium salt of fumaric acid, is a compound of interest in
pharmaceutical and nutraceutical applications. A thorough understanding of its
physicochemical properties is crucial for formulation development, quality control, and
predicting its behavior in biological systems. This technical guide provides a comprehensive
overview of the known physicochemical characteristics of magnesium fumarate, including its
molecular structure, solubility, and thermal properties. This document also outlines generalized
experimental protocols for the determination of these properties and provides visual
representations of its synthesis and analytical workflows. It is important to note that while some
properties are well-documented, specific experimental data for others, such as melting and
decomposition points, are not readily available in published literature.

Chemical Identity and Molecular Structure

Magnesium fumarate is an organic salt with the chemical formula C4aH2MgOa. It consists of a
magnesium cation (Mg?*) ionically bonded to a fumarate dianion. The fumarate anion is the
trans-isomer of butenedioate.

Table 1: Chemical Identity of Magnesium Fumarate
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Identifier

Value

Reference

IUPAC Name

magnesium (E)-but-2-

[1]

enedioate
Chemical Formula CsH2MgOa4 [1]
Molecular Weight 138.36 g/mol [1]
CAS Number 7704-71-4 [2]
PubChem CID 6433510 [1]
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Physicochemical Properties

The physicochemical properties of an active pharmaceutical ingredient (API) are critical for its

formulation and bioavailability. The available data for magnesium fumarate is summarized

below. It is noteworthy that a hydrated form, magnesium fumarate 4-hydrate, is also

documented.

Table 2: General Physicochemical Properties of Magnesium Fumarate

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/6433510
https://pubchem.ncbi.nlm.nih.gov/compound/6433510
https://pubchem.ncbi.nlm.nih.gov/compound/6433510
https://mubychem.com/magnesiumfumarate.html
https://pubchem.ncbi.nlm.nih.gov/compound/6433510
https://pubchem.ncbi.nlm.nih.gov/compound/6433510
https://pubchem.ncbi.nlm.nih.gov/compound/6433510
https://www.benchchem.com/product/b1232326?utm_src=pdf-body
https://www.benchchem.com/product/b1232326?utm_src=pdf-body
https://www.benchchem.com/product/b1232326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Reference

White or practically white,
Appearance odorless, crystalline powder or  [2]

granules.

- Very soluble in water; very
Solubility (Anhydrous) ) ) [2]
slightly soluble in alcohol.

Solubility (4-hydrate) <1 g/Lin water at 20 °C
Predicted Water Solubility 19.2 g/L (ALOGPS) [3]
Predicted pKa (Strongest

o 3.05 (ChemAxon) [3]
Acidic)
Melting Point Not available [2]

Not available. Decomposes at
- higher temperatures to form
Decomposition Temperature ] ] [2]
magnesium oxide, carbon

dioxide, and carbon monoxide.

Table 3: Properties of Magnesium Fumarate 4-Hydrate

Property Value

Chemical Formula CaH2Mg0a4-4H20
Molecular Weight 210.43 g/mol

pH (1% solution) Approximately 8.5 - 9.5
Magnesium Content Approximately 11.5%

Experimental Protocols

Detailed experimental protocols for the characterization of magnesium fumarate are not
extensively published. However, standard methodologies for active pharmaceutical ingredients
(APIs) can be applied.
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Synthesis of Magnesium Fumarate

A common method for the synthesis of magnesium fumarate involves the reaction of fumaric
acid with a magnesium salt, such as magnesium carbonate, in an aqueous solution.

o Reaction: An aqueous solution of magnesium carbonate is prepared. Fumaric acid is then
slowly added to the solution.

o Reaction Conditions: The mixture is heated (e.g., to 90-100 °C) and stirred for a specified
period (e.g., 1-2 hours) to ensure complete reaction.

« |solation: The resulting solution is filtered to remove any unreacted starting materials.

» Crystallization: The filtrate is concentrated, and the magnesium fumarate is allowed to
crystallize, often at a reduced temperature (e.g., 0-5 °C).

e Drying: The collected crystals are then dried at an elevated temperature (e.g., 150 °C) to
yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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